N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]oxolane-3-carboxamide
• InChI: InChI=1S/C12H13N3O3S/c1-7-13-11(18-15-7)9-3-5-19-12(9)14-10(16)8-2-4-17-6-8/h3,5,8H,2,4,6H2,1H3,(H,14,16)
• InChI Key: FVKRXERJJUMKQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC=C2)NC(=O)C3CCOC3
• Molecular Formula: C12H13N3O3S
• Molecular Weight: 279.32 g/mol

Description

The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound that has received considerable attention due to its unique bioisosteric properties and a wide spectrum of biological activities. It is a perfect framework for novel drug development. The 1,2,4-oxadiazole derivatives have favorable physical, chemical, and pharmacokinetic properties, which significantly increase their pharmacological activity via hydrogen bond interactions with biomacromolecules.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives has been a focus of attention for a long time. Structural modifications are important in the development of novel 1,2,4-oxadiazole-based drugs to ensure high cytotoxicity towards malignant cells.

Molecular Structure Analysis

Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. Depending on the position of nitrogen atoms, oxadiazoles may occur in the form of four different isomers: 1,2,3-oxadiazole, 1,2,4-oxadiazole, 1,2,5-oxadiazole, and 1,3,4-oxadiazole.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazole derivatives are complex and varied. They can interact with nucleic acids, enzymes, and globular proteins.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives are influenced by their structure. They have favorable physical, chemical, and pharmacokinetic properties.

Scientific Research Applications

Antibacterial Activity

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Nematocidal Activity

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Sigma Receptor Binding

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Hydrolytic and Metabolic Stability

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Structure–Activity Relationship (SAR)

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Mechanism of Action

The mechanism of action of 1,2,4-oxadiazole derivatives is diverse. They can inhibit growth factors, enzymes, and kinases, contributing to their antiproliferative effects.

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazole derivatives depend on their specific structure and biological activity. Some derivatives have been found to have cytotoxic properties.

Future Directions

The future directions of research on 1,2,4-oxadiazole derivatives are promising. There is a continuous effort to find new drugs for cancer treatment using 1,2,4-oxadiazole derivatives.